Cas no 202331-94-0 (3-acetyl-6-methyl-4-phenyl-1,2-dihydroquinolin-2-one)

• Product Name: 3-acetyl-6-methyl-4-phenyl-1,2-dihydroquinolin-2-one
• CAS No: 202331-94-0
• MF: C₁₈H₁₅NO₂
• MW: 277.317204713821
• MDL: MFCD00193216
• CID: 3067913
• PubChem ID: 790045
• Update Time: 2025-10-05

3-acetyl-6-methyl-4-phenyl-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Acetyl-6-methyl-4-phenyl-1H-quinolin-2-one
• 3-acetyl-6-methyl-4-phenyl-1,2-dihydroquinolin-2-one
• Z276545834
• CCG-306259
• SB70791
• BIM-0042171.P001
• AKOS000639236
• SCHEMBL19952906
• CIA33194
• EN300-265733
• EU-0074945
• F0257-0014
• 3-acetyl-6-methyl-4-phenylquinolin-2(1H)-one
• 202331-94-0
• CBMicro_042182

• MDL： MFCD00193216
• Inchi： 1S/C18H15NO2/c1-11-8-9-15-14(10-11)17(13-6-4-3-5-7-13)16(12(2)20)18(21)19-15/h3-10H,1-2H3,(H,19,21)
• InChI Key： DCDUKTUZOFIPJE-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)=O)=C(C2C=CC=CC=2)C2C=C(C)C=CC=2N1

Computed Properties

• Exact Mass: 277.110278721g/mol
• Monoisotopic Mass: 277.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 3-acetyl-6-methyl-4-phenyl-1,2-dihydroquinolin-2-one

3-Acetyl-6-Methyl-4-Phenyl-1,2-Dihydroquinolin-2-One: A Comprehensive Overview

3-Acetyl-6-Methyl-4-Phenyl-1,2-Dihydroquinolin-2-One, identified by the CAS registry number 202331-94-0, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinolones, which are known for their diverse biological activities and applications in drug discovery. The molecule's structure comprises a quinoline skeleton with substituents at positions 3, 6, and 4, including an acetyl group, a methyl group, and a phenyl group, respectively. These substituents contribute to the compound's distinctive properties and potential bioactivity.

The synthesis of 3-Acetyl-6-Methyl-4-Phenyl-1,2-Dihydroquinolin-2-One involves a series of intricate organic reactions, including Friedlander annulation and subsequent functionalization steps. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis of this compound, improving yield and purity. The compound's structure has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing insights into its conformational flexibility and stereochemistry.

In terms of biological activity, 3-Acetyl-6-Methyl-4-Phenyl-1,2-Dihydroquinolin-2-One has shown promising results in various assays. For instance, studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in the inflammatory cascade. Additionally, recent research has explored its role as a modulator of cellular signaling pathways, particularly those involving protein kinases. These findings suggest that the compound could be a valuable lead in the development of novel therapeutic agents for conditions such as chronic inflammation and cancer.

The pharmacokinetic properties of 3-Acetyl-6-Methyl-4-Phenyl-1,2-Dihydroquinolin-2-One have also been investigated in preclinical models. Studies indicate that the compound exhibits moderate bioavailability and favorable pharmacokinetic profiles, making it a viable candidate for further drug development. However, additional research is required to fully understand its metabolism, distribution, and elimination in vivo.

In conclusion, 3-Acetyl-6-Methyl